![molecular formula C18H16N2O4 B597189 Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate CAS No. 179064-00-7](/img/structure/B597189.png)
Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
Overview
Description
Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate is a chemical compound with the molecular formula C18H16N2O4 . It is used in the synthesis of various biologically active structures .
Synthesis Analysis
This compound can be synthesized through a multicomponent condensation process . The process involves the use of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate, aldehyde derivatives, amine derivatives, and isocyanides . This synthesis strategy leads to the efficient production of heterocyclic enamines .Molecular Structure Analysis
The molecular structure of this compound includes a 1,8-naphthyridine ring, which is a heterocyclic ring containing two nitrogen atoms . The compound also contains a carboxylate group attached to the ring .Chemical Reactions Analysis
The compound participates in an Ugi-type multicomponent condensation through a Smiles rearrangement in replacement of acid components . This reaction leads to the formation of heterocyclic enamines .Physical And Chemical Properties Analysis
The compound has a molecular weight of 324.33 . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the retrieved papers .Scientific Research Applications
Drug Research and Development
The compound belongs to the class of 4-hydroxy-2-quinolones, which have interesting pharmaceutical and biological activities . These activities make them valuable in drug research and development .
Synthesis of Heterocyclic Enamines
The compound has been used in the development of heterocyclic enamines through a Smiles rearrangement . This process leads readily and efficiently to heterocyclic enamines .
Anticancer Applications
1,6-naphthyridines, a class of compounds to which our compound belongs, have been found to have anticancer properties . This makes them potential candidates for the development of new anticancer drugs .
Anti-HIV Applications
1,6-naphthyridines also have anti-HIV properties . This suggests that our compound could potentially be used in the development of anti-HIV drugs .
Antimicrobial Applications
The antimicrobial properties of 1,6-naphthyridines suggest that our compound could be used in the development of new antimicrobial drugs .
Anti-Inflammatory and Analgesic Applications
1,6-naphthyridines have been found to have anti-inflammatory and analgesic properties . This suggests potential applications of our compound in the treatment of inflammation and pain .
Antioxidant Applications
The antioxidant properties of 1,6-naphthyridines suggest that our compound could have potential applications as an antioxidant .
Synthesis of Fused Ring Systems
Quinolin-2,4-dione derivatives, a class of compounds related to our compound, have been used in the synthesis of fused ring systems . This suggests potential applications of our compound in the synthesis of complex organic molecules .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds, such as 4-hydroxy-2-quinolones, have interesting pharmaceutical and biological activities, making them valuable in drug research and development .
Mode of Action
It’s worth noting that compounds with similar structures, such as 4-hydroxy-2-quinolones, have been found to participate in ugi-type multicomponent condensation through a smiles rearrangement . This process leads readily and efficiently to heterocyclic enamines .
Biochemical Pathways
It’s known that similar compounds, such as 4-hydroxy-2-quinolones, have been used in the synthesis of related four-membered to seven-membered heterocycles, most of them showing unique biological activities .
Result of Action
It’s worth noting that similar compounds, such as 4-hydroxy-2-quinolones, have shown unique biological activities .
Action Environment
It’s known that similar compounds, such as 4-hydroxy-2-quinolones, have been developed considering the principles of green chemistry .
properties
IUPAC Name |
ethyl 1-benzyl-4-hydroxy-2-oxo-1,8-naphthyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4/c1-2-24-18(23)14-15(21)13-9-6-10-19-16(13)20(17(14)22)11-12-7-4-3-5-8-12/h3-10,21H,2,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOPDJAQEUZISPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(N=CC=C2)N(C1=O)CC3=CC=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30716344 | |
Record name | Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30716344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
179064-00-7 | |
Record name | Ethyl 1-benzyl-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30716344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.